Cas no 1806068-74-5 (2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806068-74-5
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4844423
• Update Time: 2025-05-26

2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C10H9F5N2O3/c11-9(12)5-3-17-6(2-16)4(1-7(18)19)8(5)20-10(13,14)15/h3,9H,1-2,16H2,(H,18,19)
• InChI Key： WGHBSUQETYSDKA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(CC(=O)O)=C1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: -1.3
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806068-74-5)

2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806068-74-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including an aminomethyl moiety, difluoromethyl, and trifluoromethoxy substituents, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this molecule due to its versatility in drug discovery and material science.

The structural complexity of 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid makes it a valuable intermediate for synthesizing bioactive compounds. Its pyridine core is known for enhancing metabolic stability and bioavailability, while the fluorine-containing groups improve lipophilicity and membrane permeability. These attributes align with current trends in medicinal chemistry, where fluorinated compounds are gaining attention for their ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in developing next-generation therapeutics. The difluoromethyl and trifluoromethoxy groups in this compound are particularly noteworthy, as they are often explored in the context of enzyme inhibition and receptor binding. For instance, similar structures have been investigated for their potential in treating neurological disorders and inflammatory conditions, making this compound a subject of active research.

From a synthetic perspective, 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid poses interesting challenges and opportunities. The presence of multiple reactive sites allows for selective modifications, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a key focus area in modern drug development. Chemists are leveraging advanced techniques like flow chemistry and microwave-assisted synthesis to optimize the production of such complex molecules.

Environmental and regulatory considerations also play a role in the adoption of fluorinated compounds. While fluorine incorporation can enhance efficacy, researchers must balance this with sustainability goals. The pharmaceutical industry is increasingly adopting green chemistry principles to minimize waste and energy consumption during synthesis. This compound's potential for scalable and eco-friendly production methods is a topic of ongoing investigation.

Beyond pharmaceuticals, 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid has applications in agrochemicals. Fluorinated pyridines are known to exhibit herbicidal and insecticidal properties, and this molecule's unique substitution pattern could lead to novel crop protection agents. With the global push for sustainable agriculture, there is growing interest in developing safer and more effective agrochemicals, positioning this compound as a candidate for further exploration.

Analytical characterization of CAS No. 1806068-74-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structure, which are critical for regulatory approval and industrial use. The integration of computational modeling and machine learning in molecular design further enhances the understanding of this compound's properties and potential applications.

In summary, 2-(Aminomethyl)-5-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetic acid represents a promising area of research at the intersection of chemistry and life sciences. Its multifaceted functionality, combined with the growing demand for fluorinated building blocks, underscores its relevance in contemporary scientific and industrial contexts. As innovation continues in synthetic methodologies and application development, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.